Cas no 2580183-85-1 (tert-butyl N-(1-hydroxy-3-methylcyclopentyl)methylcarbamate)

• Product Name: tert-butyl N-(1-hydroxy-3-methylcyclopentyl)methylcarbamate
• CAS No: 2580183-85-1
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5671321
• PubChem ID: 165889164
• Update Time: 2025-11-07

tert-butyl N-(1-hydroxy-3-methylcyclopentyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1-hydroxy-3-methylcyclopentyl)methyl]carbamate
• 2580183-85-1
• EN300-26865362
• tert-butyl N-(1-hydroxy-3-methylcyclopentyl)methylcarbamate

• Inchi： 1S/C12H23NO3/c1-9-5-6-12(15,7-9)8-13-10(14)16-11(2,3)4/h9,15H,5-8H2,1-4H3,(H,13,14)
• InChI Key： HEFTXIAJXSGDBS-UHFFFAOYSA-N
• SMILES： OC1(CNC(=O)OC(C)(C)C)CCC(C)C1

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(1-hydroxy-3-methylcyclopentyl)methylcarbamate

Market Research and Analysis of tert-butyl N-(1-hydroxy-3-methylcyclopentyl)methylcarbamate (2580183-85-1) in Chemical Biomedical and Pharmaceutical Fields

The compound tert-butyl N-(1-hydroxy-3-methylcyclopentyl)methylcarbamate, identified by the CAS number 2580183-85-1, has garnered significant attention in the chemical biomedical and pharmaceutical industries. This compound is a versatile intermediate used in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents. Recent studies have highlighted its potential applications in drug delivery systems and targeted therapies, making it a valuable asset in contemporary research and development.

Market demand for this compound has been steadily increasing due to its role as a key intermediate in the synthesis of complex organic molecules. The growing emphasis on personalized medicine and the development of biologically active compounds have further fueled its demand across global markets. Key regions driving this demand include North America, Europe, and Asia-Pacific, with emerging markets showing promising growth potential.

From a technological standpoint, advancements in synthetic methodologies have significantly enhanced the production efficiency of tert-butyl N-(1-hydroxy-3-methylcyclopentyl)methylcarbamate. Innovations such as catalytic asymmetric synthesis and green chemistry approaches have not only improved yield but also reduced environmental impact. These developments underscore the industry's commitment to sustainable practices while maintaining high-quality standards.

Global suppliers of this compound are strategically positioned to meet the increasing demand. Leading manufacturers are focusing on expanding their production capacities and enhancing supply chain efficiencies to cater to both existing and prospective clients. Additionally, collaborations between academic institutions and industry players are fostering innovation, leading to breakthroughs in application development.

In conclusion, tert-butyl N-(1-hydroxy-3-methylcyclopentyl)methylcarbamate (2580183-85-1) holds immense promise in shaping the future of chemical biomedical and pharmaceutical research. As market dynamics continue to evolve, stakeholders are expected to leverage emerging technologies and strategic partnerships to maintain a competitive edge. The compound's versatility and adaptability will undoubtedly play a pivotal role in driving innovation across these industries.